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Compound of Interest

Compound Name: Nootkatone

Cat. No.: B7782034 Get Quote

Proper chemical waste management is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential safety and logistical information for the proper

disposal of Nootkatone, a sesquiterpene ketone widely used in the fragrance, flavor, and

pharmaceutical industries. Adherence to these procedures is critical for ensuring the safety of

laboratory personnel and minimizing environmental impact.

Nootkatone: Hazard Profile and Physical Properties
Before handling or disposing of Nootkatone, it is crucial to be aware of its properties and

potential hazards. While not classified as a hazardous substance by all regulatory bodies,

some Safety Data Sheets (SDS) indicate potential for skin and eye irritation.[1][2] It is prudent

to handle it as a chemical with potential hazards.

Table 1: Nootkatone Quantitative Data and Safety Information
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Property Data Reference

Chemical Formula C₁₅H₂₂O [3]

Appearance
Colorless crystals or clear

yellow liquid
[3][4]

Melting Point 35 - 39 °C [4]

Boiling Point 125 °C @ 0.5 mm Hg [4]

Flash Point 100.00 °C (closed cup) [4]

Water Solubility Practically insoluble [4]

Acute Toxicity (Oral)
LD50 Oral - Rat - > 5,000

mg/kg
[4]

Primary Hazards

May cause skin irritation,

serious eye irritation, and

allergic skin reaction.[2] Dust

clouds may form an explosive

mixture with air.[1]

Environmental Hazards

Water hazard class 2:

hazardous for water.[2] Do not

allow product to reach

groundwater, water courses, or

sewage systems.[2][5]

Incompatibilities
Strong oxidizing agents, strong

acids, alkali.[1][5]

Core Principles for Nootkatone Waste Management
All chemical waste, including Nootkatone, must be handled in accordance with local, state,

and federal regulations.[1] The following principles form the basis for safe disposal in a

laboratory setting:

Do Not Dispose Down the Drain: Nootkatone is practically insoluble in water and is

considered hazardous to aquatic environments.[2][4] It must not be disposed of via the
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sewer system.[2][6]

Segregate Waste: Store Nootkatone waste separately from incompatible materials, such as

strong oxidizing agents, acids, and bases.[5][7]

Use Designated Containers: Collect all Nootkatone waste in clearly labeled, sealed, and

compatible containers.[7][8]

Consult Institutional Authority: Your institution's Environmental Health and Safety (EHRS) or

equivalent department should be contacted for waste pickup and final disposal.[6][8]

Minimize Waste Generation: Whenever possible, order the smallest necessary quantities of

chemicals and reduce the scale of experiments to minimize waste production.[8]

Standard Operating Protocol for Nootkatone
Disposal
This protocol outlines the step-by-step procedure for the routine disposal of Nootkatone and

Nootkatone-contaminated materials.

Materials:

Designated hazardous waste container (compatible material, e.g., plastic or glass, with a

screw-top cap)[7][8]

Hazardous waste labels

Personal Protective Equipment (PPE): safety glasses, impervious gloves, lab coat[1]

Waste accumulation log

Procedure:

Container Preparation:

Obtain a suitable waste container from your institution's EHRS or stockroom.

Affix a hazardous waste label to the container.
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Fill out the label with the full chemical name ("Nootkatone"), concentration (if in solution),

and the date you first add waste to the container.

Waste Collection:

Solid Nootkatone: Carefully transfer unwanted solid Nootkatone into the designated

waste container using a clean spatula. Avoid generating dust.[1]

Nootkatone Solutions: Pour unwanted Nootkatone solutions directly into the designated

liquid waste container.

Contaminated Labware: Dispose of grossly contaminated items such as pipette tips,

gloves, and weigh boats in the solid waste container.

Empty Product Containers: Once a Nootkatone container is empty (all material has been

removed that can be by normal means), deface the original manufacturer's label and

dispose of it as regular trash, unless your institution requires triple rinsing.[6] Given

Nootkatone's environmental hazards, triple rinsing with a suitable solvent (e.g., ethanol or

acetone) and collecting the rinsate as hazardous waste is a best practice.

Storage:

Keep the waste container securely capped at all times, except when adding waste.[7]

Store the container in a designated and marked Satellite Accumulation Area (SAA) within

the laboratory.[7][8] This area must be at or near the point of waste generation.[8]

Ensure the SAA is inspected weekly for any signs of leakage.[7]

Requesting Disposal:

Once the waste container is full or has been accumulating for the maximum time allowed

by your institution (e.g., 12 months), submit a chemical waste collection request to your

EHRS department.[6][8]

Do not transport the hazardous waste yourself.[6] Trained EHRS staff will collect it directly

from your laboratory.
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Nootkatone Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of Nootkatone waste in a laboratory setting.
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Caption: Nootkatone Waste Disposal Workflow
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Emergency Procedures: Spill Management
Accidental spills should be handled immediately using appropriate procedures to minimize

exposure and environmental contamination.

Minor Spills:

Alert personnel in the immediate area.

Wear appropriate PPE, including impervious gloves and safety glasses.[1]

For solid spills, use dry cleanup procedures.[1] Carefully sweep or vacuum the material.

Avoid generating dust.[1] Consider using an explosion-proof vacuum designed for dusts.[1]

For liquid spills, absorb the material with an inert, dry substance like sand or earth.[3]

Place all contaminated materials and absorbents into a clean, dry, sealable, and labeled

container for disposal as hazardous waste.[1][3]

Clean the spill area thoroughly.

Major Spills:

Evacuate the area and alert personnel to move upwind.[1]

Alert your institution's emergency responders and EHRS, informing them of the location and

nature of the hazard.[1]

Prevent the spillage from entering drains, sewers, or waterways.[1]

Control personal contact by using appropriate protective equipment.[1] Only trained

personnel should handle major spills.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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